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Compound of Interest

Compound Name:
2',3'-O-Isopropylideneadenosine-

13C5

Cat. No.: B1665024 Get Quote

In-depth Technical Guide: 2',3'-O-
Isopropylideneadenosine-¹³C₅
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular characteristics of 2',3'-O-

Isopropylideneadenosine-¹³C₅, a stable isotope-labeled version of 2',3'-O-

Isopropylideneadenosine. The incorporation of five Carbon-13 (¹³C) atoms provides a valuable

tool for various research applications, including metabolic studies, pharmacokinetic analysis,

and as an internal standard in mass spectrometry-based quantification.

Molecular Data Summary
The fundamental molecular properties of both the unlabeled and the ¹³C₅-labeled 2',3'-O-

Isopropylideneadenosine are presented below. The table facilitates a direct comparison of their

molecular formulas and weights.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1665024?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Molecular Formula Molecular Weight ( g/mol )

2',3'-O-

Isopropylideneadenosine
C₁₃H₁₇N₅O₄[1][2][3][4][5] 307.31[2][4]

2',3'-O-

Isopropylideneadenosine-¹³C₅
C₈¹³C₅H₁₇N₅O₄ 312.29

Methodology for Molecular Weight Calculation
The molecular weight of 2',3'-O-Isopropylideneadenosine-¹³C₅ was determined by substituting

five of the twelve naturally abundant carbon atoms (¹²C) with the stable isotope Carbon-13

(¹³C). The calculation is based on the atomic masses of the constituent elements.

The standard molecular formula for 2',3'-O-Isopropylideneadenosine is C₁₃H₁₇N₅O₄[1][2][3][4]

[5]. The molecular weight of the unlabeled compound is approximately 307.31 g/mol [2][4].

The atomic mass of Carbon-13 is approximately 13.00335 atomic mass units (amu)[6][7]. For

the ¹³C₅-labeled compound, the molecular formula is C₈¹³C₅H₁₇N₅O₄.

The calculation for the molecular weight is as follows:

Carbon: (8 x 12.011) + (5 x 13.00335)

Hydrogen: 17 x 1.008

Nitrogen: 5 x 14.007

Oxygen: 4 x 15.999

Summing these values yields the final molecular weight of 2',3'-O-Isopropylideneadenosine-

¹³C₅.

Logical Relationship of Isotopic Labeling
The following diagram illustrates the relationship between the standard compound and its

isotopically labeled counterpart.
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2',3'-O-Isopropylideneadenosine
(C₁₃H₁₇N₅O₄)

Isotopic Labeling
(+5 ¹³C atoms)

Substitution

2',3'-O-Isopropylideneadenosine-¹³C₅

(C₈¹³C₅H₁₇N₅O₄)

Results in

Click to download full resolution via product page

Caption: Isotopic labeling workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2',3'-O-Isopropylideneadenosine-13C5 molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665024#2-3-o-isopropylideneadenosine-13c5-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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